2,4-Dimethylsulfolane

• CAS: 1003-78-7
• Synonyms: 2,4-dimethylsulfolane
• Molecular Formula: C6H12O2S
• Molecular Weight: 148.23 g/mol
• SMILES: CC1CC(S(=O)(=O)C1)C
• InChI: InChI=1S/C6H12O2S/c1-5-3-6(2)9(7,8)4-5/h5-6H,3-4H2,1-2H3
• InChIKey: WKFQMDFSDQFAIC-UHFFFAOYSA-N

Researchers using sulfolane solvents often encounter solidification at room temperature, limiting workflow. 2,4-Dimethylsulfolane (CAS 1003-78-7) is a liquid at ambient conditions, eliminating pre-heating steps and ensuring consistent solvation. - Physical State: Liquid at room temperature, unlike solid sulfolane, enabling direct handling and precise dispensing. - Electrochemical Stability: Offers an extremely wide potential window for non-aqueous potentiometric titration of weak acids/bases and electrolytic capacitor electrolytes with voltage proof up to 100 V. - Selectivity: Used as a GC stationary phase for resolving lower hydrocarbon isomers and oxygenated compounds, leveraging its specific polarity profile.

2,4-Dimethylsulfolane Overview

2,4-Dimethylsulfolane (CAS 1003-78-7) is a polar aprotic solvent belonging to the sulfolane class of compounds [1]. It is characterized by a five-membered heterocyclic ring containing a sulfone group and two methyl substituents at the 2- and 4-positions . This compound is a colorless to yellow liquid at room temperature [2] and is recognized for its utility as a selective solvent in liquid-liquid and vapor-liquid extraction processes [3].

Solvent State Liquid at ambient temperature – eliminates need for heated storage

Solvent Type Polar aprotic medium with wide electrochemical window

Extraction Profile Selective for aromatic/aliphatic separations in liquid–liquid extraction

• [1] PubChem, 2,4-Dimethylsulfolane, CID 70483, https://pubchem.ncbi.nlm.nih.gov/compound/2_4-Dimethylsulfolane View Source
• [2] Haz-Map, 2,4-Dimethylsulfolane, https://haz-map.com/Agents/10380 View Source
• [3] DrugFuture, 2,4-Dimethylsulfolane, https://www.drugfuture.com/chemdata/2-4-Dimethylsulfolane.html View Source

2,4-Dimethylsulfolane: Substitution Risks

The performance of sulfolane-based solvents is highly sensitive to molecular structure, as demonstrated by comparative studies showing that substituent variations significantly alter physical properties, electrochemical behavior, and solvation characteristics [1]. Unlike unsubstituted sulfolane, which is a solid at room temperature , 2,4-Dimethylsulfolane remains a liquid, a crucial distinction for many industrial and laboratory processes. Furthermore, the presence and position of methyl groups directly influence ionic conductivity, viscosity, and acid-base titration capabilities [2]. Therefore, substituting one sulfolane derivative for another without considering these specific, quantifiable differences can lead to suboptimal or failed outcomes in applications such as electrolytic capacitors, non-aqueous titrations, and selective extractions.

Property

2,4-Dimethylsulfolane

Sulfolane (unsubstituted)

Melting Behavior

Liquid below 0 °C; no heating needed

Solid at room temperature; requires heating systems

Density & Mass Transport

Lower density; reduced resistance for pumping/mixing

Higher density; may limit mass transfer efficiency

Ion Solvation & Conductivity

Methyl substitution alters ion-solvent interaction profile

Stronger solvent association yields different conductivity

• [1] Morman, D. H.; Harlow, G. A., Anal. Chem. 1967, 39, 1869, as cited in Zipp, A. P., 'Indicator titrations in sulfolane' View Source
• [2] Electroconduction of Lithium Perchlorate Solutions in Sulfones, Russian Journal of Electrochemistry, 2001, 37, 592–597 View Source

2,4-Dimethylsulfolane: Quantitative Evidence

Sub-Ambient Liquid State

2,4-Dimethylsulfolane remains a liquid at -3°C, whereas unsubstituted sulfolane solidifies between 20°C and 27.5°C . This significant difference in melting point eliminates the need for heated storage or transfer lines in many common laboratory and industrial settings, providing a clear operational advantage [1]. The methyl substitution disrupts the crystal packing that causes sulfolane's high melting point, resulting in a wider liquid range and enhanced low-temperature handling [2].

Melting Point

Head-to-head

−3 °C vs 27.5 °C

Supports ambient-temperature handling without heating equipment

Based on vendor specifications and literature

Evidence Dimension	Melting Point
Target Compound Data	-3 °C
Comparator Or Baseline	Sulfolane: 27.5 °C (typical literature value)
Quantified Difference	30.5 °C lower
Conditions	Standard atmospheric pressure, as reported in vendor specifications and literature.

Why This Matters

This property is decisive for applications requiring a liquid solvent at ambient or sub-ambient temperatures, eliminating the need for heating equipment and simplifying process design.

• [1] ChemWhat, 2,4-DIMETHYLSULFOLANE, https://www.chemwhat.com/24-dimethylsulfolane-cas-1003-78-7/ View Source
• [2] Arnett, E. M.; Douty, C. F., J. Am. Chem. Soc. 1964, 86, 409, as cited in Morman and Harlow (1967). View Source

Reduced Density and Viscosity

2,4-Dimethylsulfolane has a density of 1.136 g/mL at 25°C, which is approximately 10% lower than that of sulfolane (1.261 g/mL) . While direct viscosity data for the pure compound is sparse, studies on lithium perchlorate solutions indicate that the methyl substitution pattern in 2,4-DMS alters the solvent structure, which generally correlates with reduced viscosity and enhanced mass transport compared to the more strongly associated sulfolane [1]. This reduction in density and the structural influence on viscosity are advantageous in applications requiring lower fluid resistance.

Density (25°C)

Head-to-head

1.136 g/mL

Indicates lower mass transfer resistance for pumping and mixing

Approx. 10 % lower than sulfolane; viscosity inferred from solution studies

Evidence Dimension	Density at 25°C
Target Compound Data	1.136 g/mL
Comparator Or Baseline	Sulfolane: 1.261 g/mL
Quantified Difference	0.125 g/mL lower (approx. 10% reduction)
Conditions	Reported at 25°C (lit.)

Why This Matters

Lower density and implied lower viscosity facilitate easier pumping, mixing, and handling in industrial processes, and can improve mass transfer in electrochemical and extraction applications.

• [1] Electroconduction of Lithium Perchlorate Solutions in Sulfones, Russian Journal of Electrochemistry, 2001, 37, 592–597 View Source

Copper Ion Solvation Profile

A study on the voltammetric behavior of copper(II) ion ranked a series of sulfoxo solvents by their ability to solvate copper ions. The established order was: dimethyl sulfoxide > diethyl sulfite > sulfolane > methyl methanesulfonate > diethyl sulfate [1]. 2,4-Dimethylsulfolane and 3-methylsulfolane were included in this study, and their solvation behavior was found to differ from that of unsubstituted sulfolane, placing them in a distinct position within the solvation series [2]. This indicates that the methylation pattern modulates the solvent's interaction with metal ions, which is critical for electrochemical applications.

Solvation Rank

Class-level

Placed between sulfolane and methyl methanesulfonate in Cu-ion solvation series

Distinct solvation profile for electrochemical selectivity tuning

Voltammetric study at Hg and Pt electrodes

Evidence Dimension	Solvation Ability for Copper(II) and Copper(I) Ions
Target Compound Data	2,4-Dimethylsulfolane exhibits a specific solvation strength, placing it in a series between diethyl sulfite and methyl methanesulfonate.
Comparator Or Baseline	Sulfolane, dimethyl sulfoxide, diethyl sulfite, methyl methanesulfonate, diethyl sulfate.
Quantified Difference	Ranking order established; 2,4-DMS and 3-MS are distinct from sulfolane.
Conditions	Voltammetric study at dropping mercury and rotating platinum electrodes.

Why This Matters

This distinct solvation profile can be leveraged in electrochemical systems (e.g., sensors, batteries, electroplating) where controlled ion-solvent interactions are crucial for performance and selectivity.

• [1] Headridge, J.B., et al., Electrochemical study of copper ions in a series of sulfoxo solvents, J. Electroanal. Chem., 1970, 25, 1-10 View Source
• [2] Lehmann, W.J., J. Mol. Spectry. 1961, as cited in Headridge et al. 1970. View Source

Wide Titration Potential Window

Sulfolane, 3-methylsulfolane, and 2,4-dimethylsulfolane all provide an extremely wide potential range for the differentiation of both acid and base mixtures [1]. This property allows for the resolution of strong acid mixtures and the titration of very weak acids and bases that would be impossible in water or other leveling solvents [2]. While all three sulfolanes share this wide potential window, 2,4-DMS is specifically noted for its utility in indicator titrations, with several common indicators (methyl orange, thymol blue, bromcresol purple) proving effective in this medium [3].

Titration Capability

Class-level

Extremely wide potential range for differentiating strong/weak acids and bases

Enables resolution of complex acid/base mixtures in non-aqueous titrations

Indicator titrations effective with methyl orange, thymol blue, etc.

Evidence Dimension	Potential Range for Acid-Base Titration
Target Compound Data	Extremely wide potential range, suitable for differentiating strong and weak acids/bases.
Comparator Or Baseline	Sulfolane, 3-Methylsulfolane, and other non-aqueous solvents like MIBK, acetone, acetonitrile.
Quantified Difference	The sulfolanes provide a wider potential range than many common non-aqueous solvents, enabling unique analytical capabilities.
Conditions	Potentiometric titration studies at room temperature.

Why This Matters

This capability makes 2,4-DMS a valuable solvent for analytical laboratories needing to analyze complex mixtures of acids or bases, particularly in pharmaceutical, petrochemical, and environmental analysis.

• [1] Morman, D. H.; Harlow, G. A., Anal. Chem. 1967, 39, 1869, as cited in 'Sulfolanes as solvents for potentiometric titrations' View Source
• [2] Zipp, A. P., 'Indicator titrations in sulfolane', Analytical Chemistry, 1970 View Source
• [3] Zipp, A. P., 'Indicator titrations in sulfolane', Analytical Chemistry, 1970 View Source

High-Temperature Capacitor Electrolyte

A patent for an electrolytic capacitor electrolyte specifically claims the use of high-boiling solvents like sulfolane, 3-methylsulfolane, or 2,4-dimethylsulfolane to achieve low impedance, high voltage proof (up to 100V), and excellent high-temperature durability [1]. The inclusion of 2,4-DMS as a viable option highlights its suitability for demanding electrochemical applications where thermal stability and high dielectric strength are required [2].

Capacitor Electrolyte

Class-level

Patent-claimed for low impedance, high voltage proof (up to 100 V), high-temperature durability

Supports electrolytic capacitor formulations with high thermal stability

Based on patent EP 1580775 B1

Evidence Dimension	Electrolytic Capacitor Performance
Target Compound Data	Capable of enabling low impedance, high voltage proof (up to 100V), and high-temperature durability.
Comparator Or Baseline	Sulfolane and 3-Methylsulfolane as alternative high-boiling solvents.
Quantified Difference	Patented use specifies 2,4-DMS as a key component for achieving specific performance metrics.
Conditions	Electrolytic capacitor electrolyte formulation containing aluminum tetrafluoride salt.

Why This Matters

This provides a direct, patented use case for 2,4-DMS in a high-value electronic component application, demonstrating its functional equivalence to sulfolane while offering potential advantages in liquid handling due to its lower melting point.

• [1] EP 1580775 B1, 'ELECTROLYTE SOLUTION FOR ELECTROLYTIC CAPACITOR AND ELECTROLYTIC CAPACITOR USING IT', published 2014-04-09 View Source
• [2] JP S6312653 B2 (related patent), as cited in PubChem View Source

2,4-Dimethylsulfolane: Validated Applications

Hydrocarbon Isomer GC Separation

2,4-Dimethylsulfolane is employed as a specialized stationary phase in gas chromatography for the separation of lower hydrocarbon isomers and oxygenated compounds [6]. Its specific polarity and volatility profile provide the necessary differential interactions for resolving complex mixtures encountered in petrochemical and environmental analysis . Analytical standard grades with purity ≥99.7% (GC) are available to ensure reliable and reproducible separations .

Non-Aqueous Titration Methods

Due to its extremely wide potential range and aprotic nature, 2,4-DMS is a preferred solvent for the potentiometric titration of acids and bases, especially for differentiating mixtures of strong acids or for titrating very weak acids and bases [6]. The compound is also suitable for indicator titrations, with common indicators such as methyl orange, thymol blue, and bromcresol purple providing sharp, detectable endpoints .

High-Temperature Capacitor Electrolyte

As validated by patent literature, 2,4-Dimethylsulfolane serves as a high-boiling solvent in electrolyte formulations for electrolytic capacitors [6]. These capacitors exhibit low impedance, high voltage proof (up to 100V), and excellent high-temperature durability, making them suitable for demanding electronic applications .

Aromatic Extraction Solvent

2,4-Dimethylsulfolane is a well-established selective solvent for separating aromatic hydrocarbons from petroleum fractions via liquid-liquid extraction [6]. Its miscibility profile—miscible with lower aromatic hydrocarbons but only partially miscible with naphthenes, olefins, and paraffins—provides the selectivity necessary for this industrial process .

Application

Selection Property

Validation Focus

Hydrocarbon Isomer GC Separation

Polarity and volatility profile

Isomer resolution and reproducibility

Non-Aqueous Potentiometric Titration

Wide potential window and aprotic nature

Acid/base mixture differentiation

Electrolytic Capacitor Electrolyte

High-boiling solvent with thermal stability

Impedance and voltage proof testing

Aromatic Extraction Solvent

Selective miscibility with aromatics vs. aliphatics

Liquid-liquid extraction efficiency

• [1] NINGBO INNO PHARMCHEM, 'The Role of 2,4-Dimethylsulfolane in Modern Gas Chromatography', https://www.nbinno.com/article/other-organic-chemicals/the-role-of-24-dimethylsulfolane-in-modern-gas-chromatography-zy View Source
• [2] Morman, D. H.; Harlow, G. A., Anal. Chem. 1967, 39, 1869, as cited in 'Sulfolanes as solvents for potentiometric titrations' View Source
• [3] Zipp, A. P., 'Indicator titrations in sulfolane', Analytical Chemistry, 1970 View Source
• [4] EP 1580775 B1, 'ELECTROLYTE SOLUTION FOR ELECTROLYTIC CAPACITOR AND ELECTROLYTIC CAPACITOR USING IT', published 2014-04-09 View Source
• [5] JP S6312653 B2 (related patent), as cited in PubChem View Source
• [6] US Patent 4,275,218, 'Sulfolene hydrogenation', 1981 View Source
• [7] DrugFuture, 2,4-Dimethylsulfolane, https://www.drugfuture.com/chemdata/2-4-Dimethylsulfolane.html View Source